1-(3-phenylpropanoyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide
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Description
1-(3-phenylpropanoyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C17H21F3N2O2 and its molecular weight is 342.362. The purity is usually 95%.
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Scientific Research Applications
Discovery and Optimization of Inhibitors
A study focused on the discovery of piperidine-4-carboxamide derivatives as inhibitors of soluble epoxide hydrolase, highlighting the importance of the triazine heterocycle for potency and selectivity. Phenyl group substitution was crucial for reducing clearance and improving oral exposure, suggesting the potential for these compounds in disease model investigations (R. Thalji et al., 2013).
Practical Synthesis of Regulatory Molecules
Another study developed a more practical synthesis method for a compound as an upregulator of the LDL receptor, indicating its utility in cholesterol management (Tatsuya Ito et al., 2002).
Anti-acetylcholinesterase Activity
Piperidine derivatives were synthesized and evaluated for their anti-acetylcholinesterase activity, with some compounds showing potent inhibitory effects. This research opens avenues for developing new treatments for conditions like Alzheimer's disease (H. Sugimoto et al., 1990).
Opioid Receptor Activity
Investigations into the synthesis, biological activities, and opioid receptor binding characteristics of certain piperidine derivatives revealed their potential as highly potent analgesics with significant selectivity for opioid mu receptors (G. Brine et al., 1995).
Antimicrobial Agents
The synthesis and evaluation of 1,4-disubstituted 1,2,3-triazole derivatives as possible antimicrobial agents demonstrated moderate to good activities against various bacterial and fungal strains, underscoring the role of piperidine derivatives in developing new antimicrobial therapies (Rahul P. Jadhav et al., 2017).
Properties
IUPAC Name |
1-(3-phenylpropanoyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21F3N2O2/c18-17(19,20)12-21-16(24)14-8-10-22(11-9-14)15(23)7-6-13-4-2-1-3-5-13/h1-5,14H,6-12H2,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GETDCZBKIRHGOU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NCC(F)(F)F)C(=O)CCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21F3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.